Cas no 2870919-37-0 (1-(4-bromo-3-propoxybenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole)

• Product Name: 1-(4-bromo-3-propoxybenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole
• CAS No: 2870919-37-0
• MF: C₁₃H₁₄BrN₃O₅S
• MW: 404.236361026764
• CID: 5328492
• PubChem ID: 165434158
• Update Time: 2025-05-19

1-(4-bromo-3-propoxybenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Bromo-3-propoxyphenyl)sulfonyl]-2-methyl-5-nitro-1H-imidazole
• Z6748050212
• F3386-5257
• AKOS040854541
• 2870919-37-0
• 1-(4-bromo-3-propoxybenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole

• Inchi： 1S/C13H14BrN3O5S/c1-3-6-22-12-7-10(4-5-11(12)14)23(20,21)16-9(2)15-8-13(16)17(18)19/h4-5,7-8H,3,6H2,1-2H3
• InChI Key： YKHILZODVOGHFS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OCCC)S(N1C(=CN=C1C)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 402.98375g/mol
• Monoisotopic Mass: 402.98375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 573.7±60.0 °C(Predicted)
• pka: -5.74±0.60(Predicted)

Additional information on 1-(4-bromo-3-propoxybenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole

1-(4-Bromo-3-Propoxybenzenesulfonyl)-2-Methyl-5-Nitro-1H-Imidazole: A Comprehensive Overview

The compound with CAS No. 2870919-37-0, known as 1-(4-bromo-3-propoxybenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes an imidazole ring, a sulfonyl group, and substituents such as bromine and nitro groups. The presence of these functional groups endows the molecule with unique chemical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 1-(4-bromo-3-propoxybenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole in drug design and development. The imidazole ring, a five-membered heterocyclic structure, is known for its ability to form hydrogen bonds, which is crucial for drug-receptor interactions. The sulfonyl group further enhances the molecule's solubility and bioavailability, making it an attractive candidate for pharmacological studies. Additionally, the bromine and nitro groups contribute to the molecule's electronic properties, which can be fine-tuned for specific therapeutic applications.

In terms of synthesis, 1-(4-bromo-3-propoxybenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole is typically prepared through a multi-step process involving nucleophilic aromatic substitution and sulfonation reactions. These steps require precise control over reaction conditions to ensure high yields and purity. Researchers have explored various catalysts and solvents to optimize the synthesis process, leading to more efficient and scalable methods.

The compound has also been studied for its potential in materials science. Its unique electronic structure makes it a promising candidate for use in organic electronics, such as in field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent experiments have demonstrated that 1-(4-bromo-3-propoxybenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole exhibits excellent charge transport properties, which could be leveraged for developing advanced electronic devices.

Moreover, 1-(4-bromo-3-propoxybenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole has shown potential in catalysis. Its ability to act as a Lewis acid or base makes it a versatile catalyst in various organic transformations. For instance, it has been used to facilitate the synthesis of complex molecules through asymmetric catalysis, opening new avenues for green chemistry and sustainable synthesis.

In conclusion, 1-(4-bromo-3-propoxybenzenesulfonyl)-2-methyl-5-nitro-1H-imidazole (CAS No. 2870919-37